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An In-depth Technical Guide to the Safety Profile of N-Cyclopentylaniline

Introduction

N-Cyclopentylaniline (CAS No: 40649-26-1) is an organic compound with the molecular
formula C11H1sN.[1][2] It consists of a cyclopentyl group bonded to the nitrogen atom of an
aniline molecule.[2] This secondary amine serves as a potentially valuable intermediate in
organic synthesis, with possible applications in the development of pharmaceuticals and
materials science.[2] Given its toxicological profile, a thorough understanding of its safety data
is imperative for researchers, scientists, and drug development professionals to ensure safe
handling and mitigate exposure risks.

This technical guide provides a consolidated overview of the safety and hazard information for
N-Cyclopentylaniline, drawing from available Safety Data Sheets (SDS) and public chemical
databases. It presents quantitative data in structured tables, outlines hazard management
protocols, and visualizes key safety workflows.

Hazard Identification and GHS Classification
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N-Cyclopentylaniline is classified as a hazardous substance under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals. The primary hazards are acute
toxicity via multiple routes of exposure, potential for serious eye damage, and risk of organ
damage from repeated exposure.[1][2] The signal word associated with this chemical is
"Danger".[1]

The GHS hazard pictograms are:
l#.Skull and Crossbones!#-Corrosion#-Health Hazard

A summary of the GHS hazard statements is provided in the table below.

Hazard Class Code Statement

Flammable Liquids H227 Combustible liquid[1][2]

Acute Toxicity, Oral H301 Toxic if swallowed[1][2]

Acute Toxicity, Dermal H311 Toxic in contact with skin[1][2]
Acute Toxicity, Inhalation H331 Toxic if inhaled[1][2]

Serious Eye Damage H318 Causes serious eye damage[1]

. . May cause damage to organs
Specific Target Organ Toxicity

H373 through prolonged or repeated
(Repeated Exposure)
exposure[1][2]
Hazardous to the Aquatic AL Harmful to aquatic life with
Environment, Long-Term long lasting effects[2]

Physicochemical and Toxicological Data

Quantitative data is essential for risk assessment and the design of safe experimental
procedures. The following tables summarize the key physicochemical and toxicological
properties of N-Cyclopentylaniline.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 40649-26-1 [1][21[3]
Molecular Formula Ci1HisN [1][2]
Molecular Weight 161.24 g/mol [11[2]
Appearance Colorless to light yellow liquid [2]

Odor Characteristic amine odor [2]

Calculated Partition Coefficient
(XLogP3)

3.2

[2]

Note: Experimental data for properties like boiling point, melting point, and vapor pressure are

not consistently available across public data sources.

Table 2: Toxicological Profile

Endpoint

Classification

Notes

Acute Oral Toxicity

Category 3 (Toxic)

GHS classification H301
indicates high toxicity if
ingested.[1][2]

Acute Dermal Toxicity

Category 3 (Toxic)

GHS classification H311
indicates high toxicity from skin
contact.[1][2]

Acute Inhalation Toxicity

Category 3 (Toxic)

GHS classification H331
indicates high toxicity if vapors
are inhaled.[1][2]

Serious Eye Damage/Irritation

Category 1

GHS classification H318
indicates a risk of serious,

irreversible eye damage.[1]

Note: Specific quantitative toxicity values (e.g., LDso or LCso) are not available in the reviewed

sources. The hazard assessment is based on harmonized GHS classifications.

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclopentylaniline
https://www.smolecule.com/products/s663882
https://www.guidechem.com/msds/40649-26-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclopentylaniline
https://www.smolecule.com/products/s663882
https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclopentylaniline
https://www.smolecule.com/products/s663882
https://www.smolecule.com/products/s663882
https://www.smolecule.com/products/s663882
https://www.smolecule.com/products/s663882
https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclopentylaniline
https://www.smolecule.com/products/s663882
https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclopentylaniline
https://www.smolecule.com/products/s663882
https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclopentylaniline
https://www.smolecule.com/products/s663882
https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclopentylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols Referenced in Safety
Assessments

While full, detailed experimental protocols are not provided in standard Safety Data Sheets, the
hazard classifications are derived from standardized tests, typically following guidelines from
organizations like the Organisation for Economic Co-operation and Development (OECD).

¢ Acute Toxicity Studies (Oral, Dermal, Inhalation): The "Toxic" classification (Category 3) is
determined by studies that measure the median lethal dose (LDso for oral/dermal) or
concentration (LCso for inhalation) in animal models (e.g., rats, rabbits). These studies likely
adhere to OECD Test Guidelines 423 (Acute Oral), 402 (Acute Dermal), and 403 (Acute
Inhalation).

o Eye Damage/Irritation: The classification for causing serious eye damage is typically based
on results from in vivo or in vitro eye irritation tests, such as the OECD Test Guideline 405.
These tests assess the potential for a substance to cause severe, irreversible tissue damage
to the eye.

» Partition Coefficient (n-octanol/water): While the provided value is a calculated one
(XLogP3), experimental determination would follow OECD Test Guideline 107 or 117, using
methods like the shake-flask or HPLC method, respectively.

Safe Handling and Emergency Procedures
Strict adherence to safety protocols is mandatory when working with N-Cyclopentylaniline.

4.1 Exposure Controls and Personal Protective Equipment (PPE) Engineering controls, such
as working within a certified chemical fume hood, are the primary means of controlling
inhalation exposure. Personal protective equipment serves as a critical secondary barrier.

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene) and a lab coat.
Ensure contaminated work clothing is not allowed out of the workplace.

o Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic
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vapors.[4]

4.2 First-Aid Measures Immediate action is required in case of exposure.

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek immediate medical attention.[3]

Eye Contact: Immediately rinse eyes thoroughly with plenty of water for at least 15 minutes,
also under the eyelids. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3]

4.3 Fire-Fighting and Accidental Release Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

o Specific Hazards: The substance is a combustible liquid.[1][2] Combustion may produce
hazardous carbon oxides (CO, CO2z) and nitrogen oxides (NOXx).[4]

o Accidental Release: Evacuate personnel to a safe area. Ensure adequate ventilation and
eliminate all ignition sources. Use personal protective equipment. Absorb the spill with an
inert material (e.g., sand, vermiculite) and place it in a suitable, labeled container for
disposal.[3]

Visualized Safety Workflow: PPE Selection

The following diagram outlines the logical workflow for selecting the appropriate Personal
Protective Equipment (PPE) when handling N-Cyclopentylaniline, based on its known
hazards.
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Figure 1: PPE Selection Workflow for N-Cyclopentylaniline.

Conclusion

N-Cyclopentylaniline is a valuable chemical intermediate with a significant hazard profile. Its
acute toxicity via oral, dermal, and inhalation routes, combined with its potential to cause
serious eye damage and long-term organ effects, necessitates the use of stringent engineering
controls and a comprehensive suite of personal protective equipment. All personnel must be
thoroughly trained on its hazards and the corresponding emergency procedures before
handling this substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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